(E)-N-[1-(2,3-Dihydro-1H-inden-5-yl)ethyl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[1-(2,3-dihydro-1H-inden-5-yl)ethyl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C17H24N2O/c1-13(18-17(20)8-5-11-19(2)3)15-10-9-14-6-4-7-16(14)12-15/h5,8-10,12-13H,4,6-7,11H2,1-3H3,(H,18,20)/b8-5+
• InChI Key: UFAHERRWMGCCMS-VMPITWQZSA-N
• Canonical SMILES: CC(C1=CC2=C(CCC2)C=C1)NC(=O)C=CCN(C)C
• Isomeric SMILES: CC(C1=CC2=C(CCC2)C=C1)NC(=O)/C=C/CN(C)C
• Molecular Formula: C17H24N2O
• Molecular Weight: 272.4 g/mol

Description

(E)-N-[1-(2,3-Dihydro-1H-inden-5-yl)ethyl]-4-(dimethylamino)but-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. The compound is also known by its chemical name, DMXB-A, and is a selective α7 nicotinic acetylcholine receptor agonist.

Mechanism of Action

DMXB-A acts as a selective α7 nicotinic acetylcholine receptor agonist. The α7 nicotinic acetylcholine receptor is a ligand-gated ion channel that is expressed in the brain and plays a role in cognitive function, memory, and inflammation. Activation of the α7 nicotinic acetylcholine receptor by DMXB-A leads to increased calcium influx and activation of downstream signaling pathways.
Biochemical and Physiological Effects
DMXB-A has been shown to have several biochemical and physiological effects. It can improve cognitive function and memory in animal models of Alzheimer's disease. DMXB-A can also reduce inflammation in animal models of inflammatory bowel disease. Additionally, DMXB-A has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

DMXB-A has several advantages for lab experiments. It is a selective α7 nicotinic acetylcholine receptor agonist, which makes it a useful tool for studying the role of the α7 nicotinic acetylcholine receptor in various physiological and pathological processes. However, DMXB-A has limitations in terms of its solubility and stability, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on DMXB-A. One area of research is the development of more stable and soluble analogs of DMXB-A that can be used in a wider range of experiments. Another area of research is the investigation of the potential therapeutic applications of DMXB-A in human diseases such as Alzheimer's disease, inflammatory bowel disease, schizophrenia, and depression. Additionally, further studies are needed to elucidate the mechanism of action of DMXB-A and its downstream signaling pathways.

Synthesis Methods

The synthesis of DMXB-A involves several steps. The first step involves the reaction of 2,3-dihydroindene with ethyl bromoacetate to form ethyl 1-(2,3-dihydro-1H-inden-5-yl)acetate. This intermediate is then reacted with lithium aluminum hydride to form ethyl 1-(2,3-dihydro-1H-inden-5-yl)ethyl alcohol. The alcohol is then reacted with 4-(dimethylamino)but-2-enoyl chloride to form DMXB-A.

Scientific Research Applications

DMXB-A has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. DMXB-A has also been shown to have anti-inflammatory effects and can reduce inflammation in animal models of inflammatory bowel disease. Additionally, DMXB-A has been studied for its potential use in the treatment of schizophrenia and depression.